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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for 1,3-
Diheptadecanoyl-2-oleoyl glycerol, a structured triacylglycerol (STAG). While direct literature

on the synthesis of this specific molecule is scarce, established methodologies for analogous

1,3-disaturated-2-unsaturated triacylglycerols, such as 1,3-distearoyl-2-oleoylglycerol (SOS),

serve as a robust framework. The primary and most effective method for synthesizing such

structured lipids with high regioselectivity is enzymatic acidolysis, which will be the central

focus of this guide.

Overview of Synthetic Strategies
The synthesis of structured triacylglycerols like 1,3-Diheptadecanoyl-2-oleoyl glycerol
requires precise control over the positioning of fatty acids on the glycerol backbone. Chemical

methods are generally not suitable for producing such specific isomers, as they lack the

necessary regioselectivity.[1] Therefore, enzymatic approaches are the preferred route.

Enzymatic Acidolysis: This is the most widely employed method for producing 1,3-diacyl-2-

oleoyl-glycerols.[2][3] The reaction involves the use of a sn-1,3 specific lipase to catalyze the

exchange of fatty acids at the sn-1 and sn-3 positions of a starting triacylglycerol with a desired

fatty acid. For the synthesis of 1,3-Diheptadecanoyl-2-oleoyl glycerol, a triacylglycerol rich in

oleic acid at the sn-2 position, such as high-oleic sunflower oil or triolein, is reacted with an
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excess of heptadecanoic acid. The sn-1,3 specific lipase selectively cleaves the fatty acids at

the outer positions of the glycerol backbone, which are then replaced by heptadecanoic acid.

Chemoenzymatic Synthesis: This two-step approach offers an alternative route. It first involves

the synthesis of 2-oleoyl-glycerol (2-monoolein), which is then chemically acylated with

heptadecanoic acid at the sn-1 and sn-3 positions.[4]

This guide will focus on the enzymatic acidolysis approach due to its efficiency and high

selectivity.

Enzymatic Acidolysis Workflow
The overall workflow for the synthesis of 1,3-Diheptadecanoyl-2-oleoyl glycerol via

enzymatic acidolysis involves several key stages, from substrate preparation to final product

purification and analysis.
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Synthesis Purification Analysis

Substrate Preparation
(Triolein & Heptadecanoic Acid)

Enzymatic Acidolysis
(sn-1,3 Lipase)

Enzyme Removal
(Filtration)
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(Isolate Target TAG)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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